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Preclinical Efficacy in Cancer Models

The table below summarizes key findings from preclinical studies on Caflanone across various cancer types.

Cancer Model Key Findings & Efficacy
Proposed Mechanisms of
Action

Reference Model /
Assay

Pancreatic
Cancer

Significant reduction in
tumor volume; induction of

anti-tumor immune
response (abscopal effect);

improved survival [1].

Suppression of KRAS
expression; inhibition of

CSF1R to target tumor-
associated macrophages

(TAMs) [1].

Preclinical animal
models (mice) [1].

Breast Cancer Significant in vitro

therapeutic efficacy (p =
0.0002) [2].

Increased apoptosis; not

specified in available details
[2].

In vitro studies [2].

Glioblastoma
(GBM)

Significant in vitro
therapeutic efficacy (p <

0.0001) [2].

Increased apoptosis; not
specified in available details

[2].

In vitro studies [2].

Multiple
Cancers (In
Vitro)

Potent inhibition of key

kinase targets: ABL2
(IC50: 0.27 µM), CK2a2

Inhibition of kinases involved

in cell signaling and survival;
inhibition of pro-inflammatory

Hotspot kinase

profiling assay;
cytokine inhibition in
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Cancer Model Key Findings & Efficacy
Proposed Mechanisms of
Action

Reference Model /
Assay

(IC50: 0.038 µM), PI4Kiiiβ
(IC50: 0.136 µM) [3].

cytokines (IL-1β, IL-6, TNF-α)
[3].

human PBMC cells
[3].

Experimental Protocols and Advanced Formulations

Preclinical studies have utilized specific methodologies and a novel nanoparticle formulation to evaluate

Caflanone.

In Vitro Cell Viability and Anti-Tumor Immune Response: Studies measured cancer cell death

(apoptosis) after Caflanone treatment. A notable finding was the abscopal effect in pancreatic
cancer mouse models, where radiation and Caflanone treatment of a primary tumor also caused the

shrinkage of distant, non-treated tumors, suggesting a systemic anti-tumor immune activation [1].
Nanoparticle Delivery System: A lipo-polymeric hybrid nanosystem coated with gold was

engineered to deliver Caflanone. This system provides three key functionalities:
Radiosensitization: Enhances the effect of radiation therapy [2].

Radiation-Triggered Drug Release: X-rays trigger the release of Caflanone at the tumor site
for precise, on-demand delivery [2].

Imaging Capability: Serves as a contrast agent for X-ray/CT imaging, allowing for treatment
monitoring [2].

Clinical Development Status

Caflanone's development has advanced from preclinical to clinical stages.

Orphan Drug Designation: The U.S. FDA granted Orphan Drug designation for pancreatic cancer in

September 2019 [4].
Investigational New Drug (IND) Clearance: The FDA cleared Flavocure's IND application in May

2023, allowing a Phase I, first-in-human clinical trial to evaluate the safety and preliminary
antitumor activity of Caflanone in combination with radiotherapy for pancreatic cancer [1].

Mechanism of Action
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Based on the provided data, Caflanone's anti-cancer effect involves a multi-targeted approach. The diagram

below illustrates the proposed signaling pathways.
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Diagram: Proposed Multi-targeted Mechanism of Caflanone. Caflanone (FBL-03G) is proposed to inhibit

multiple key drivers in the tumor microenvironment, leading to cancer cell death (apoptosis) and an

enhanced anti-tumor immune response [1] [3].

Conclusion

In summary, for your research and development comparison:

Promising Preclinical Profile: Caflanone shows compelling data against aggressive cancers like
pancreatic cancer, glioblastoma, and breast cancer in preclinical models [2].

Multi-Targeted Mechanism: Its action involves suppressing key oncogenic pathways like KRAS and
modulating the tumor microenvironment via CSF1R inhibition [1].

Innovative Delivery System: Research utilizes a sophisticated, multi-functional nanoparticle system
designed for enhanced radiotherapy and targeted drug delivery [2].

Transition to Clinical Validation: With Orphan Designation and IND clearance, Caflanone has
entered clinical trials, marking a critical step in translating these preclinical findings into potential
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human therapies [4] [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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